Cas no 171369-52-1 (4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI))

• Product Name: 4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI)
• CAS No: 171369-52-1
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1020880
• PubChem ID: 18428306
• Update Time: 2025-04-20

4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl- (9CI)
• 3-hydroxy-2-(hydroxymethyl)-1-methylpyridin-4-one
• UNII-2FF8DPG57Y
• SCHEMBL6995058
• DB-272015
• 171369-52-1
• 4(1H)-Pyridinone, 3-hydroxy-2-(hydroxymethyl)-1-methyl-
• CHEMBL143479
• 2FF8DPG57Y
• Deferiprone metabolite M1a (2-hydroxymethyl metabolite)
• 3-Hydroxy-2-(hydroxymethyl)-1-methyl-4(1H)-pyridinone

• Inchi： 1S/C7H9NO3/c1-8-3-2-6(10)7(11)5(8)4-9/h2-3,9,11H,4H2,1H3
• InChI Key： USQKJVRETHWJNS-UHFFFAOYSA-N
• SMILES： OC1C(C=CN(C)C=1CO)=O

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines